Cas no 1804863-15-7 (Methyl 4-cyano-2-formyl-6-(trifluoromethoxy)benzoate)

• Product Name: Methyl 4-cyano-2-formyl-6-(trifluoromethoxy)benzoate
• CAS No: 1804863-15-7
• MF: C₁₁H₆F₃NO₄
• MW: 273.164853572845
• CID: 4949728
• Update Time: 2025-07-23

Methyl 4-cyano-2-formyl-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-formyl-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H6F3NO4/c1-18-10(17)9-7(5-16)2-6(4-15)3-8(9)19-11(12,13)14/h2-3,5H,1H3
• InChI Key： UAZHCWQWWMNALD-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C=C(C=O)C=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 2.1
• Topological Polar Surface Area: 76.4

Additional information on Methyl 4-cyano-2-formyl-6-(trifluoromethoxy)benzoate

Methyl 4-cyano-2-formyl-6-(trifluoromethoxy)benzoate (CAS No. 1804863-15-7): A Comprehensive Overview

Methyl 4-cyano-2-formyl-6-(trifluoromethoxy)benzoate, identified by its CAS number 1804863-15-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex molecular structure, holds promise in various applications, particularly in the development of innovative therapeutic agents and advanced chemical synthesis methodologies.

The molecular formula of Methyl 4-cyano-2-formyl-6-(trifluoromethoxy)benzoate underscores its intricate composition, featuring a benzoate core substituted with a cyano group at the 4-position, a formyl group at the 2-position, and a trifluoromethoxy group at the 6-position. This unique arrangement of functional groups makes it a versatile intermediate in organic synthesis, enabling the construction of more complex molecules with tailored properties.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds for their potential pharmacological activities. The presence of electron-withdrawing groups such as the cyano and formyl moieties enhances the reactivity and electronic properties of this compound, making it an attractive candidate for further functionalization. This reactivity is particularly valuable in medicinal chemistry, where such intermediates are often used to synthesize bioactive molecules.

One of the most compelling aspects of Methyl 4-cyano-2-formyl-6-(trifluoromethoxy)benzoate is its utility in constructing complex scaffolds that mimic natural products and bioactive entities. The trifluoromethoxy group, in particular, is known for its ability to modulate metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in recent studies aimed at developing more potent and selective therapeutic agents.

Recent advancements in computational chemistry have further highlighted the importance of this compound. Molecular modeling studies have demonstrated that derivatives of Methyl 4-cyano-2-formyl-6-(trifluoromethoxy)benzoate can interact with biological targets in unique ways, offering new insights into drug design. These studies have revealed potential applications in areas such as anti-inflammatory and anticancer therapies, where precise molecular interactions are crucial for therapeutic efficacy.

The synthesis of Methyl 4-cyano-2-formyl-6-(trifluoromethoxy)benzoate presents both challenges and opportunities for synthetic chemists. The multi-step process typically involves the careful selection of reagents and reaction conditions to ensure high yield and purity. Recent innovations in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for large-scale applications in pharmaceutical research.

In addition to its pharmaceutical relevance, this compound has shown promise in materials science applications. The unique electronic properties conferred by its substituents make it a candidate for use in organic electronics and optoelectronic devices. Research is ongoing to explore its potential as a building block for advanced materials with enhanced performance characteristics.

The environmental impact of synthesizing and utilizing Methyl 4-cyano-2-formyl-6-(trifluoromethoxy)benzoate is also a critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with broader trends in sustainable chemistry, which aim to make chemical processes more environmentally friendly without compromising efficiency or yield.

Future research directions for this compound are likely to focus on expanding its applications and optimizing its synthesis. Investigating new derivatives and exploring novel reaction pathways will be key areas of interest. Additionally, collaborations between academia and industry could accelerate the translation of laboratory findings into practical applications, benefiting both scientific understanding and technological innovation.

In conclusion, Methyl 4-cyano-2-formyl-6-(trifluoromethoxy)benzoate (CAS No. 1804863-15-7) represents a fascinating compound with diverse potential uses. Its unique structure and functional groups make it a valuable tool in pharmaceutical research, materials science, and beyond. As our understanding of its properties continues to grow, so too will its importance in advancing scientific discovery and technological progress.